Cas no 477887-28-8 (2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile)

2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile is a heterocyclic organic compound featuring a pyrrole core substituted with amino, butyl, phenyl, and cyano functional groups. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both electron-donating (amino) and electron-withdrawing (cyano) groups enhances its reactivity in condensation and cyclization reactions. Its diphenyl substitution contributes to steric stability, while the butyl chain may improve solubility in organic solvents. The compound is of interest in medicinal chemistry for its potential as a precursor to biologically active molecules, including kinase inhibitors or antimicrobial agents. Proper handling is advised due to the reactive nitrile group.

2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile structure

477887-28-8 structure

Product Name:2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile

CAS No:477887-28-8

MF:C₂₁H₂₁N₃

MW:315.411544561386

CID:3142937

PubChem ID:2763670

Update Time:2025-10-18

2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile
- AKOS005069990
- SB62414
- 2-amino-1-butyl-4,5-diphenylpyrrole-3-carbonitrile
- CS-0365023
- Oprea1_326971
- 2P-341S
- 477887-28-8
- Inchi： 1S/C21H21N3/c1-2-3-14-24-20(17-12-8-5-9-13-17)19(18(15-22)21(24)23)16-10-6-4-7-11-16/h4-13H,2-3,14,23H2,1H3
- InChI Key： XMTBXTLDFXEMPG-UHFFFAOYSA-N
- SMILES： N1(C(=C(C#N)C(C2C=CC=CC=2)=C1C1C=CC=CC=1)N)CCCC

Computed Properties

Exact Mass: 315.173547683Da
Monoisotopic Mass: 315.173547683Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Melting Point: 124-126°C

2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile Security Information

HazardClass：IRRITANT

2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A028010-250mg	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8		250mg	$ 165.00	2022-06-08
TRC	A028010-500mg	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8		500mg	$ 275.00	2022-06-08
Chemenu	CM371944-1g	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8	95%+	1g	$***	2023-05-30
Chemenu	CM371944-5g	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8	95%+	5g	$***	2023-05-30
A2B Chem LLC	AI72028-1mg	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8	>95%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI72028-5mg	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8	>95%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI72028-10mg	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8	>95%	10mg	$240.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435693-1g	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8	95+%	1g	￥847.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435693-5g	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8	95+%	5g	￥2520.00	2024-05-12
Crysdot LLC	CD11118805-5g	2-Amino-1-butyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile	477887-28-8	95+%	5g	$363	2024-07-17